Cas no 6893-36-3 (4-methyl-4-[2-(pyridin-2-yl)ethyl]morpholin-4-ium iodide)

• Product Name: 4-methyl-4-[2-(pyridin-2-yl)ethyl]morpholin-4-ium iodide
• CAS No: 6893-36-3
• MF: C₁₂H₁₉IN₂O
• MW: 334.196535348892
• CID: 1736009
• PubChem ID: 201818
• Update Time: 2025-04-21

4-methyl-4-[2-(pyridin-2-yl)ethyl]morpholin-4-ium iodide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-[2-(pyridin-2-yl)ethyl]morpholin-4-ium iodide
• 4-methyl-4-(2-pyridin-2-ylethyl)morpholin-4-ium,iodide
• 6893-36-3
• Morpholinium, 4-methyl-4-(2-(2-pyridinyl)ethyl)-, iodide
• 4-Methyl-4-(2-(2-pyridyl)ethyl)morpholinium iodide
• DTXSID30988640
• Morpholinium, 4-methyl-4-(2-(2-pyridyl)ethyl)-, iodide

• Inchi： 1S/C12H19N2O.HI/c1-14(8-10-15-11-9-14)7-5-12-4-2-3-6-13-12;/h2-4,6H,5,7-11H2,1H3;1H/q+1;/p-1
• InChI Key： GFXRNDCPURXIBU-UHFFFAOYSA-M
• SMILES： [I-].O1CC[N+](C)(CCC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 314.9051
• Monoisotopic Mass: 334.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12